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Compound of Interest

Compound Name: 4',5'-Dichlorofluorescein

Cat. No.: B147703 Get Quote

In-Depth Technical Guide to 4',5'-
Dichlorofluorescein
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4',5'-Dichlorofluorescein, a

chlorinated derivative of the fluorescent dye fluorescein. The document details its chemical and

physical properties, synthesis, and applications in scientific research, with a focus on providing

practical information for its use in a laboratory setting.

Core Properties and Data
4',5'-Dichlorofluorescein is a synthetic organic compound valued for its fluorescent

properties, which are influenced by its chemical environment. Below is a summary of its key

quantitative data.
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Property Value

CAS Number 2320-96-9

Molecular Formula C₂₀H₁₀Cl₂O₅

Molecular Weight 401.20 g/mol

Appearance Orange powder

Solubility

Insoluble in water and dilute acids. Soluble in

ethanol and dilute alkali. Slightly soluble in

glycerol.

Boiling Point 662.9 °C at 760 mmHg

Density 1.68 g/mL

Maximum Absorption ~513 nm

Maximum Emission ~532 nm

Synthesis of 4',5'-Dichlorofluorescein
The synthesis of 4',5'-Dichlorofluorescein is typically achieved through a Friedel-Crafts

acylation reaction. This involves the condensation of resorcinol with 3-chlorophthalic anhydride

in the presence of a dehydrating acid catalyst.

Experimental Protocol: Synthesis
Materials:

Resorcinol

3-Chlorophthalic Anhydride

Zinc chloride (ZnCl₂) or methanesulfonic acid

1M Sodium Hydroxide (NaOH)

1M Hydrochloric Acid (HCl)
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Ethanol

Procedure:

Combine resorcinol (2 equivalents) and 3-chlorophthalic anhydride (1 equivalent) in a round-

bottom flask.

Add a catalytic amount of zinc chloride or a small volume of methanesulfonic acid.

Heat the mixture to approximately 180-200°C with constant stirring. The reaction progress

can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete (typically several hours), allow the mixture to cool.

Dissolve the crude product in 1M NaOH.

Filter the solution to remove any insoluble impurities.

Acidify the filtrate with 1M HCl to precipitate the 4',5'-Dichlorofluorescein.

Collect the precipitate by filtration and wash with water.

Recrystallize the product from ethanol to obtain the purified 4',5'-Dichlorofluorescein.
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Reactants Reaction Conditions

Process

Product

Resorcinol

Condensation Reaction

3-Chlorophthalic Anhydride Acid Catalyst (e.g., ZnCl₂) Heat (180-200°C)

4',5'-Dichlorofluorescein
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Cultured cells on coverslips

Wash with PBS

Fix with 4% PFA

Wash with PBS (3x)

Stain with 4',5'-Dichlorofluorescein

Wash with PBS (3x)

Mount on microscope slide

Visualize with fluorescence microscope

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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